Cas no 649737-05-3 (methyl 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylate)

• Product Name: methyl 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylate
• CAS No: 649737-05-3
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 500217
• PubChem ID: 45089529
• Update Time: 2025-06-09

methyl 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 2-amino-4-(1-methylethyl)-, methyl ester
• Methyl2-amino-4-(1-methylethyl)thiazole-5-carboxylate
• 5-Thiazolecarboxylicacid,2-amino-4-(1-methylethyl)-,methylester(9CI)
• Methyl 2-amino-4-isopropylthiazole-5-carboxylate
• AKOS023255999
• Z1269127496
• EN300-174833
• methyl 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylate
• SCHEMBL2624097
• Methyl2-amino-4-isopropylthiazole-5-carboxylate
• methyl 2-amino-4-propan-2-yl-1,3-thiazole-5-carboxylate
• 649737-05-3

• Inchi： 1S/C8H12N2O2S/c1-4(2)5-6(7(11)12-3)13-8(9)10-5/h4H,1-3H3,(H2,9,10)
• InChI Key： OHIQCQOTNVUDKX-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)OC)C(C)C

Computed Properties

• Exact Mass: 200.062
• Monoisotopic Mass: 200.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4A^2
• XLogP3: 2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 337.1±30.0 °C at 760 mmHg
• Flash Point: 157.7±24.6 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on methyl 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylate

Methyl 2-Amino-4-(Propan-2-yl)-1,3-thiazole-5-carboxylate (CAS No. 649737-05-3): An Overview

Methyl 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylate (CAS No. 649737-05-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drug candidates.

The chemical structure of methyl 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylate is defined by a thiazole ring system substituted with an amino group and an isopropyl group, along with a methyl ester moiety. The thiazole ring, a heterocyclic compound containing sulfur and nitrogen atoms, is a common scaffold in many biologically active molecules. The presence of the amino and isopropyl groups imparts additional functional diversity, making this compound a valuable building block in the synthesis of more complex molecules.

Recent studies have highlighted the potential of methyl 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylate in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research has shown that compounds derived from this scaffold exhibit potent anti-inflammatory activity, making them promising candidates for the treatment of inflammatory diseases such as arthritis and asthma. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory properties, methyl 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylate has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that derivatives of this compound possess broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a valuable lead compound for the development of new antibiotics to combat multidrug-resistant bacterial infections, a growing global health concern.

The versatility of methyl 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylate extends to its use in the synthesis of other bioactive molecules. For instance, it can serve as a key intermediate in the preparation of peptidomimetics and other small molecule inhibitors. These compounds are often designed to mimic the structure and function of peptides or proteins, making them useful in various therapeutic applications, including cancer therapy and neurodegenerative diseases.

In the realm of drug discovery, methyl 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylate has been utilized as a starting material for high-throughput screening (HTS) campaigns. HTS is a widely used technique in pharmaceutical research that allows for the rapid identification of compounds with desired biological activities. By screening large libraries of derivatives synthesized from this core structure, researchers can identify hits that can be further optimized into lead compounds for drug development.

The synthetic accessibility of methyl 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylate is another factor contributing to its popularity in research laboratories. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. These methods typically involve multistep reactions that can be readily scaled up for industrial production. The availability of these synthetic protocols ensures that researchers have access to high-quality materials for their studies.

In conclusion, methyl 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylate (CAS No. 649737-05-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for the development of novel therapeutics. As research in this area continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility of this important chemical entity.